![molecular formula C10H6F3NO2S B2856960 3-Amino-5-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid CAS No. 1609255-54-0](/img/structure/B2856960.png)
3-Amino-5-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid
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Overview
Description
3-Amino-5-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid is a benzothiophene, a heterocyclic sulfur compound . Benzothiophenes are naturally-occurring heterocycles, found in petroleum deposits in their simplest form but also discovered recently as a motif in more complex glycosides isolated from the roots of E. grijissii . They are important components of organic semiconductors due to their potential for elongated and highly delocalised electronic structures .
Synthesis Analysis
Microwave irradiation of 2-halobenzonitriles and methyl thioglycolate in the presence of triethylamine in DMSO at 130 °C provides rapid access to 3-aminobenzo[b]thiophenes in 58–96% yield . This transformation has been applied in the synthesis of the thieno[2,3-b]pyridine core motif of LIMK1 inhibitors, the benzo[4,5]thieno[3,2-e][1,4]diazepin-5(2H)-one scaffold of MK2 inhibitors and a benzo[4,5]thieno[3,2-d]pyrimidin-4-one inhibitor of the PIM kinases .Molecular Structure Analysis
The molecular formula of this compound is CHFNO . The structure includes a benzothiophene ring, which is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S .Chemical Reactions Analysis
The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Scientific Research Applications
Synthesis and Medicinal Chemistry
3-Amino-5-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid and its derivatives have been synthesized and evaluated for various biological activities. Radwan et al. (2009) reported the synthesis of C5-substituted benzo[b]thiophenes, which showed potent anti-inflammatory activity (Radwan, Shehab, & El-Shenawy, 2009). David et al. (2005) proposed a method for synthesizing 2-arylbenzo[b]thiophenes with heteroatoms at the 3-positions, which are significant due to their use as selective estrogen receptor modulators (David et al., 2005).
Pharmacological Studies
Chapman et al. (1969) prepared the benzo[b]thiophen analogue of tryptophan and its derivatives for pharmacological evaluation (Chapman, Scrowston, & Westwood, 1969). Lu et al. (2011) synthesized and evaluated amino-5-(4-(benzyloxy)phenyl)thiophene-3-carboxylic acid derivatives for anti-tubercular activity (Lu, Wan, Franzblau, & You, 2011).
Material Science and Organic Synthesis
Yin et al. (2011) explored the electrosynthesis of fluorinated benzo[b]thiophene derivatives, demonstrating the potential of these compounds in material science applications (Yin, Inagi, & Fuchigami, 2011). Sabnis and Rangnekar (1990) achieved an efficient synthesis of 2-N-(benzo[b]thiophen-2-yl)benzo and heterofused-1,2,3-triazoles, highlighting the versatility of these compounds in organic synthesis (Sabnis & Rangnekar, 1990).
Mechanism of Action
Target of Action
It is known that similar compounds have been used in the preparation of kinase inhibitors . Kinases are proteins that play a crucial role in cell signaling and regulation. They catalyze the transfer of phosphate groups from high-energy donor molecules to specific target molecules, a process known as phosphorylation.
Mode of Action
This could result in changes in the phosphorylation status of the target molecules, affecting their function and potentially leading to alterations in cell signaling pathways .
Biochemical Pathways
Given its potential role as a kinase inhibitor, it could impact a variety of cellular processes, including cell growth, differentiation, and apoptosis, which are commonly regulated by kinases .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific kinase targets it inhibits. In general, kinase inhibitors can disrupt cell signaling pathways, potentially leading to altered cell function or even cell death . The exact effects would depend on the specific cellular context and the pathways that the target kinases are involved in.
Future Directions
Benzothiophenes, including 3-Amino-5-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid, have shown great promise in fragment-based drug discovery and in hit identification or lead development . They have been used in the development of inhibitors of kinase targets, such as the LIMK protein family, PIM-kinases, and MAPK-2 kinase (MK2) . This suggests potential future directions in the development of new therapeutic agents.
properties
IUPAC Name |
3-amino-5-(trifluoromethyl)-1-benzothiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F3NO2S/c11-10(12,13)4-1-2-6-5(3-4)7(14)8(17-6)9(15)16/h1-3H,14H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSRGBCMUYUSWKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(F)(F)F)C(=C(S2)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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